Cas no 934279-60-4 (2-Chloro-3-formyl-5-trifluoromethylpyridine)

2-Chloro-3-formyl-5-trifluoromethylpyridine structure
934279-60-4 structure
Product Name:2-Chloro-3-formyl-5-trifluoromethylpyridine
CAS No:934279-60-4
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD10696242
CID:797056
PubChem ID:46864081
Update Time:2024-10-26

2-Chloro-3-formyl-5-trifluoromethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(trifluoromethyl)nicotinaldehyde
    • 2-chloro-5-(trifluoromethyl)pyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde, 2-chloro-5-(trifluoromethyl)-
    • 2-Chloro-3-forMyl-5-trifluoroMethylpyridine
    • 2-Chloro-5-(trifluoromethyl)-3-pyridinecarboxaldehyde (ACI)
    • 2-Chloro-5-(trifluoromethyl)-3-pyridinealdehyde
    • 2-Chloro-5-trifluoromethyl-pyridine-3-carbaldehyde
    • 2-Chloro-5-trifluoromethylpyridine-3-carboxaldehyde
    • J-508803
    • 3-Pyridinecarboxaldehyde,2-chloro-5-(trifluoromethyl)-
    • SCHEMBL3260035
    • AKOS015851105
    • SY065583
    • CS-W021654
    • DS-15992
    • 934279-60-4
    • MFCD10696242
    • DTXSID70676933
    • AB56851
    • AC-29081
    • 2-Chloro-5-(trifluoromethyl)pyridine-3-carboxaldehyde, 2-Chloro-3-formyl-5-(trifluoromethyl)pyridine
    • 2-Chloro-3-formyl-5-trifluoromethylpyridine
    • MDL： MFCD10696242
    • Inchi： 1S/C7H3ClF3NO/c8-6-4(3-13)1-5(2-12-6)7(9,10)11/h1-3H
    • InChI Key： DSJPRZOKABVBLR-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=NC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 208.98600
  • Monoisotopic Mass: 208.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.499
  • Boiling Point: 233.821°C at 760 mmHg
  • Flash Point: 95.212°C
  • Refractive Index: 1.498
  • PSA: 29.96000
  • LogP: 2.56630

2-Chloro-3-formyl-5-trifluoromethylpyridine Pricemore >>

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2-Chloro-3-formyl-5-trifluoromethylpyridine Production Method

Production Method 1

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt; 1 h, -65 °C
1.2 -65 °C; 1 h, -65 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Triheterocyclic compound, preparation method therefor, and application thereof
, World Intellectual Property Organization, , ,

Production Method 2

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Pyridine and pyrazine derivatives as CETP inhibitors, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 3

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Pyridinyl amine derivatives as inhibitors of cholesteryl ester transfer protein (CETP) and their preparation, pharmaceutical compositions and use in the treatment of cardiovascular diseases
, World Intellectual Property Organization, , ,

Production Method 4

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  1.5 h, -78 °C
1.2 0.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of spirocyclic biaryl amides compounds as indoleamine 2,3-dioxygenase (IDO) inhibitors
, United States, , ,

Production Method 5

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of oxazolidin-2-one derivatives as CETP inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

71701-92-3 71701-92-3
934279-60-4 934279-60-4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ;  -78 °C; 1.5 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Oxazolidinone derivative as CETP inhibitor and its preparation
, World Intellectual Property Organization, , ,

2-Chloro-3-formyl-5-trifluoromethylpyridine Raw materials

2-Chloro-3-formyl-5-trifluoromethylpyridine Preparation Products

2-Chloro-3-formyl-5-trifluoromethylpyridine Related Literature

934279-60-4 (2-Chloro-3-formyl-5-trifluoromethylpyridine) Related Products

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